Cas no 127692-22-2 (Imidazo[2,1-b]oxazole,2-butyl-2,3-dihydro-2-methyl-6-nitro-)

Imidazo[2,1-b]oxazole,2-butyl-2,3-dihydro-2-methyl-6-nitro- structure
127692-22-2 structure
Product Name:Imidazo[2,1-b]oxazole,2-butyl-2,3-dihydro-2-methyl-6-nitro-
CAS No:127692-22-2
MF:C10H15N3O3
MW:225.244402170181
CID:192429
PubChem ID:460737
Update Time:2025-04-19

Imidazo[2,1-b]oxazole,2-butyl-2,3-dihydro-2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-b]oxazole,2-butyl-2,3-dihydro-2-methyl-6-nitro-
    • 2-butyl-2-methyl-6-nitro-3H-imidazo[2,1-b][1,3]oxazole
    • Imidazo(2,1-b)oxazole, 2-butyl-2,3-dihydro-2-methyl-6-nitro-
    • 2-Butyl-2-methyl-6-nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole
    • 2-butyl-2-methyl-6-nitro-3H-imidazo[2,1-b]oxazole
    • Imidazo[2,1-b]oxazole, 2-butyl-2,3-dihydro-2-methyl-6-nitro-
    • DTXSID10925952
    • 127692-22-2
    • Inchi: 1S/C10H15N3O3/c1-3-4-5-10(2)7-12-6-8(13(14)15)11-9(12)16-10/h6H,3-5,7H2,1-2H3
    • InChI Key: YPLGANYGSFFJHZ-UHFFFAOYSA-N
    • SMILES: O1C2=NC(=CN2CC1(C)CCCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 225.11145
  • Monoisotopic Mass: 225.111341
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.9
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.34
  • Boiling Point: 354.5°C at 760 mmHg
  • Flash Point: 168.2°C
  • Refractive Index: 1.605
  • PSA: 70.19
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